Cas no 473804-60-3 (ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride)

• Product Name: ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride
• CAS No: 473804-60-3
• MF: C₁₈H₂₉ClN₂O₄
• MW: 372.886864423752
• CID: 5802039
• PubChem ID: 2770581
• Update Time: 2025-06-07

ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-(2,5-dimethylphenoxy)-2-hydroxypropyl)piperazine-1-carboxylate hydrochloride
• 473804-60-3
• F0874-0039
• SR-01000446555-1
• AKOS026678697
• ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate;hydrochloride
• VU0494061-1
• SR-01000446555
• ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride
• ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]-1-piperazinecarboxylate hydrochloride

• Inchi： 1S/C18H28N2O4.ClH/c1-4-23-18(22)20-9-7-19(8-10-20)12-16(21)13-24-17-11-14(2)5-6-15(17)3;/h5-6,11,16,21H,4,7-10,12-13H2,1-3H3;1H
• InChI Key： BVNQXSYAQIWUSJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)CC(O)CN1CCN(C(=O)OCC)CC1.Cl

Computed Properties

• Exact Mass: 372.1815851g/mol
• Monoisotopic Mass: 372.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride

Professional Introduction to Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate Hydrochloride (CAS No. 473804-60-3)

Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride, a compound with the CAS number 473804-60-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by its ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate moiety, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The< strong>piperazine core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate various neurotransmitter systems. In particular, the presence of the 2,5-dimethylphenoxy group and the 2-hydroxypropyl side chain introduces unique pharmacological properties that may contribute to its efficacy in treating a range of neurological and psychiatric disorders. The hydrochloride salt form enhances the solubility and bioavailability of the compound, which is crucial for its potential clinical translation.

Recent studies have highlighted the importance of piperazine derivatives in the development of novel therapeutics. For instance, compounds with similar structural motifs have been explored for their potential as antipsychotics, antidepressants, and anxiolytics. The< strong>Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride molecule exhibits a promising profile that could make it a valuable candidate for further investigation in these areas.

The< strong>2,5-dimethylphenoxy group is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This feature may allow for selective binding to specific receptors or enzymes, thereby minimizing off-target effects. The< strong>2-hydroxypropyl moiety further contributes to the compound's ability to interact with biological targets in a nuanced manner, potentially enhancing its therapeutic index.

In light of recent advancements in drug discovery technologies, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride make it an ideal candidate for such approaches. By leveraging these technologies, researchers can rapidly assess its interactions with various biological targets and refine its structure for optimal efficacy.

The compound's potential applications extend beyond traditional neurological disorders. Emerging research suggests that piperazine derivatives may also play a role in treating inflammatory conditions and metabolic diseases. The< strong>Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride molecule's unique structural features may enable it to modulate pathways involved in these conditions, offering new therapeutic avenues.

Ongoing clinical trials and preclinical studies are essential for validating the therapeutic potential of this compound. These studies will provide critical insights into its safety profile, pharmacokinetics, and mechanism of action. Preliminary data from these trials are expected to reveal whether this compound will emerge as a viable therapeutic option for patients suffering from various diseases.

The development of novel pharmaceuticals is a complex and iterative process that requires collaboration across multiple disciplines. Chemists, biologists, pharmacologists, and clinicians must work together to translate basic research into tangible therapeutic benefits. Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride exemplifies this collaborative approach and underscores the importance of interdisciplinary research in advancing medical science.

In conclusion, Ethyl 4-[3-(2,5-dimethylphenoxy)-2-hydroxypropyl]piperazine-1-carboxylate hydrochloride represents a promising candidate for further therapeutic development. Its unique structural features and potential interactions with biological targets make it an exciting subject for future research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.